molecular formula C12H15NO4 B8650280 (3-Acetylamino-phenoxy)-acetic acid ethyl ester

(3-Acetylamino-phenoxy)-acetic acid ethyl ester

Cat. No. B8650280
M. Wt: 237.25 g/mol
InChI Key: GXUBKRJMXZPTFQ-UHFFFAOYSA-N
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Description

(3-Acetylamino-phenoxy)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C12H15NO4

Molecular Weight

237.25 g/mol

IUPAC Name

ethyl 2-(3-acetamidophenoxy)acetate

InChI

InChI=1S/C12H15NO4/c1-3-16-12(15)8-17-11-6-4-5-10(7-11)13-9(2)14/h4-7H,3,8H2,1-2H3,(H,13,14)

InChI Key

GXUBKRJMXZPTFQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)COC1=CC=CC(=C1)NC(=O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of N-(3-hydroxy-phenyl)-acetamide (0.5 g, 3.3 mmol) in acetone (5 ml) was added K2CO3 (0.46 g, 3.3 mmol), ethyl bromoacetate (0.67 g, 4.0 mmol) and 10 4A molecular sieves. The reaction mixture was then heated in the microwave for 1 h at 100° C. (150 W, 200 psi). The reaction mixture was filtered and the acetone layer evaporated in vacuo. This residue was dissolved in EtOAc (10 ml) and washed with 2M KOH (5 ml×2). The organic layer was dried (Na2SO4), filtered and the solvent removed in vacuo to give the title compound as a colourless oil which solidified upon standing.
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Synthesis routes and methods II

Procedure details

To a solution of N-(3-hydroxy-phenyl)-acetamide (0.5 g, 3.3 mmol) in acetone (5 ml) was added K2CO3 (0.46 g, 3.3 mmol), ethyl bromoacetate (0.67 g, 4.0 mmol) and 10 4 A molecular sieves. The reaction mixture was then heated in the microwave for 1 h at 100° C. (150 W, 200 psi). The reaction mixture was filtered and the acetone layer evaporated in vacuo. This residue was dissolved in EtOAc (10 ml) and washed with 2M KOH (5 ml×2). The organic layer was dried (Na2SO4), filtered and the solvent removed in vacuo to give the title compound as a colourless oil which solidified upon standing.
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